Cas no 2301856-81-3 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2301856-81-3
• MF: C₁₆H₂₆ClNO
• MW: 283.836743831635
• MDL: MFCD00425075
• CID: 5223486
• Update Time: 2026-03-07

hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Propan-2-ylamino)-1-(5,6,7,8-tetrahydronaphthalen-1-yl)propan-1-ol
• hydrochloride

• MDL： MFCD00425075
• Inchi： 1S/C16H25NO.ClH/c1-11(2)17-12(3)16(18)15-10-6-8-13-7-4-5-9-14(13)15;/h6,8,10-12,16-18H,4-5,7,9H2,1-3H3;1H
• InChI Key： USIPEBCKNJSIQN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C2CCCCC=12)(O)C(C)NC(C)C.Cl

Additional information on hydrochloride

Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2301856-81-3, commonly referred to as hydrochloride, is a significant entity in the field of chemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with hydrochloride.

CAS No. 2301856-81-3 represents a specific chemical identifier assigned by the Chemical Abstracts Service (CAS), ensuring that this compound is uniquely recognized within the scientific community. Hydrochloride, as the product name suggests, is typically associated with the hydrochloric acid salt of a base or amine. This compound is widely used in pharmaceuticals, agrochemicals, and other specialty chemicals due to its stability and reactivity.

Recent studies have highlighted the importance of hydrochloride in drug delivery systems. Researchers have explored its role in enhancing the bioavailability of active pharmaceutical ingredients (APIs). For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that hydrochloride salts can significantly improve the solubility and absorption of poorly soluble drugs. This finding underscores the potential of hydrochloride in addressing challenges related to drug formulation and delivery.

The synthesis of hydrochloride involves a reaction between a base and hydrochloric acid (HCl). This process is straightforward and can be scaled up for industrial production. The resulting product exhibits high purity and consistent quality, making it suitable for various applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the quality and integrity of the final product.

In terms of physical properties, hydrochloride is typically a white crystalline solid with a melting point ranging between 200°C and 250°C. Its solubility in water is moderate, which makes it ideal for use in aqueous-based formulations. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

One of the most promising areas of research involving hydrochloride is its application in green chemistry. Scientists are exploring ways to synthesize hydrochloride using environmentally friendly methods that minimize waste and energy consumption. For example, a recent breakthrough reported in Green Chemistry Journal involves the use of microwave-assisted synthesis to produce hydrochloride with higher efficiency and lower environmental impact.

Beyond pharmaceuticals, hydrochloride finds applications in agrochemicals, where it serves as an essential component in pesticides and herbicides. Its ability to enhance the efficacy of these compounds has made it a valuable additive in agricultural practices. Furthermore, hydrochloride is utilized in specialty chemicals for industrial processes, such as catalysts and intermediates in organic synthesis.

The global market for hydrochloride has been growing steadily due to increasing demand from pharmaceutical and agricultural sectors. According to a market research report published in 2023 by Grand View Research, the demand for hydrochloride is expected to rise at a compound annual growth rate (CAGR) of 4.5% over the next five years. This growth is attributed to advancements in drug delivery systems and expanding agricultural activities worldwide.

In conclusion, CAS No. 2301856-81-3 or hydrochloride stands out as a versatile compound with diverse applications across multiple industries. Its role in enhancing drug delivery systems, coupled with advancements in green chemistry synthesis methods, positions it as a key player in future scientific innovations. As research continues to uncover new potentials for hydrochloride, its significance in both academic and industrial settings will undoubtedly grow.